Cas no 1805142-90-8 (Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805142-90-8
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4847302
• Update Time: 2025-11-06

Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-16-9(15)3-6-2-7(10(12)13)5-14-8(6)4-11/h2,5,10H,3-4H2,1H3
• InChI Key： GRUYNXYSCGAGKA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate

Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate, identified by the CAS number 1805142-90-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and roles in drug design. The structure of this compound features a pyridine ring substituted with a methyl acetate group at position 3, a bromomethyl group at position 2, and a difluoromethyl group at position 5. These substituents contribute to its unique chemical reactivity and biological activity.

The synthesis of Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate involves multi-step organic reactions, including nucleophilic substitution, acetylation, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for further research and development. The bromomethyl group at position 2 is particularly reactive, allowing for various transformations such as alkylation and substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of pyridine derivatives like Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate in medicinal chemistry. The presence of electron-withdrawing groups such as the difluoromethyl and methyl acetate groups enhances the electrophilicity of the pyridine ring, making it an attractive target for nucleophilic aromatic substitution reactions. This property has been exploited in the design of novel anti-cancer agents and enzyme inhibitors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The bromomethyl group can be utilized to introduce polymerizable functionalities, enabling the development of advanced materials with tailored properties. Furthermore, the difluoromethyl group imparts stability and resistance to environmental factors, making this compound suitable for use in harsh conditions.

The physical properties of Methyl 2-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetate have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and solubility profiles. For instance, its high solubility in organic solvents facilitates its use in solution-phase reactions.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound under various conditions. The results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and application.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethy